Cas no 101714-96-9 (Dibenzo[b,e][1,4]dioxin,2-iodo-)

• Product Name: Dibenzo[b,e][1,4]dioxin,2-iodo-
• CAS No: 101714-96-9
• MF: C₁₂H₇IO₂
• MW: 310.087255716324
• CID: 220549
• PubChem ID: 58830
• Update Time: 2025-04-19

Dibenzo[b,e][1,4]dioxin,2-iodo- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin,2-iodo-
• 2-MONOIODODIBENZO-P-DIOXIN
• 2-iododibenzo-p-dioxin
• DTXSID40144139
• 101714-96-9

• Inchi： 1S/C12H7IO2/c13-8-5-6-11-12(7-8)15-10-4-2-1-3-9(10)14-11/h1-7H
• InChI Key： HFNCLKQJJNAADD-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)OC1C=CC=CC=1O2

Computed Properties

• Exact Mass: 309.94861
• Monoisotopic Mass: 309.94908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins